Cas no 143034-61-1 (Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate)

• Product Name: Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate
• CAS No: 143034-61-1
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 3167806
• PubChem ID: 84819968
• Update Time: 2025-05-20

Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl2-methoxypyrimidine-4,5-dicarboxylate
• RSA74293
• 4,5-Pyrimidinedicarboxylic acid, 2-methoxy-, dimethyl ester
• SB59552
• Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate
• 143034-61-1

• Inchi： 1S/C9H10N2O5/c1-14-7(12)5-4-10-9(16-3)11-6(5)8(13)15-2/h4H,1-3H3
• InChI Key： AMMXMVAYKLDKTA-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C(C(=O)OC)C(C(=O)OC)=N1

Computed Properties

• Exact Mass: 226.05897142Da
• Monoisotopic Mass: 226.05897142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.6Ų

Additional information on Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate

Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate: A Comprehensive Overview

Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate (CAS No. 143034-61-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and versatile functional groups, has garnered attention due to its potential applications in various industries. The molecule consists of a pyrimidine ring substituted with methoxy and dicarboxylate groups, which contribute to its distinctive chemical properties.

The pyrimidine ring is a heterocyclic aromatic compound that forms the core of this molecule. Pyrimidines are widely studied in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets. The presence of the methoxy group at position 2 enhances the molecule's solubility and stability, making it suitable for various chemical reactions. The dicarboxylate groups at positions 4 and 5 introduce additional functionality, enabling the compound to participate in esterification and other condensation reactions.

Recent studies have highlighted the potential of Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate as a precursor in the synthesis of advanced materials. For instance, researchers have explored its use in the development of high-performance polymers and coatings. The compound's ability to undergo polymerization under mild conditions has been leveraged to create materials with enhanced mechanical and thermal properties.

In addition to its role in materials science, Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate has shown promise in pharmaceutical applications. Its structure resembles that of certain bioactive compounds, leading to investigations into its potential as a drug scaffold. Studies have demonstrated that the compound can be modified to target specific biological pathways, making it a valuable tool in drug discovery.

The synthesis of Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate involves a multi-step process that typically begins with the preparation of the pyrimidine ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications.

From an environmental perspective, Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate exhibits favorable biodegradation characteristics. Research indicates that the compound can be broken down by microbial action under aerobic conditions, reducing its environmental footprint. This property is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, Dimethyl 2-methoxypyrimidine-4,5-dicarboxylate (CAS No. 143034-61-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.